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Compound of Interest

Compound Name: 5J000291942

Cat. No.: B2752707

Essential Safety and Handling Guide for
SJ000291942

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling, storage, and
disposal of SJ000291942, a potent activator of the canonical bone morphogenetic protein
(BMP) signaling pathway. Adherence to these guidelines is essential to ensure a safe
laboratory environment and prevent accidental exposure.

Hazard Identification and Personal Protective
Equipment (PPE)

$J000291942 is a research chemical and should be handled with caution. While a
comprehensive toxicological profile is not available, it is prudent to treat this compound as
potentially hazardous.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber),

lab coat.

Respiratory Protection

Not required under normal conditions of use
with adequate ventilation. If dusts are
generated, a NIOSH-approved particulate

respirator is recommended.

Physical and Chemical Properties

A summary of the key physical and chemical properties of SJ000291942 is provided below.

Property

Value Source

Chemical Name

2-(4-ethylphenoxy)-N-(4-fluoro-

3-nitrophenyl)-acetamide

CAS Number 425613-09-8 [1]
Molecular Formula C16H15FN204 [1]
Molecular Weight 318.3 g/mol [1]
Appearance Crystalline solid
Purity >98% [1]
Solubility DMSO: 30 mg/mLDMF: 30

mg/mL
Storage Temperature -20°C

Handling and Storage

Handling:
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Avoid contact with eyes, skin, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably in a chemical fume hood.
Storage:

e Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place.

 Recommended storage temperature is -20°C.

Accidental Release and Disposal Plan
Accidental Release:

o Spill: Wear appropriate PPE. For small spills, absorb with an inert material (e.g., vermiculite,
sand) and place in a suitable container for disposal. For large spills, dike the area to prevent
spreading and contact environmental services.

e Ventilation: Ensure adequate ventilation.
Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow to enter drains or waterways.

Experimental Protocols and Signaling Pathway

$J000291942 activates the canonical BMP signaling pathway. The simplified workflow for a
typical in vitro experiment and the signaling pathway are outlined below.

Experimental Workflow:
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Experimental workflow for in vitro studies with S3000291942.

Signaling Pathway:
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Canonical BMP signaling pathway activated by $S3000291942.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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